Cas no 2228565-23-7 (3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid)

3,3-Difluoro-3-(2-methylpyridin-3-yl)propanoic acid is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds. Its structural features contribute to improved metabolic stability and binding affinity in drug development. The compound's well-defined purity and consistent quality ensure reliable performance in synthetic pathways. Suitable for use in cross-coupling reactions and as a building block for heterocyclic frameworks, it offers researchers a valuable tool for exploring novel chemical entities. Proper handling and storage under inert conditions are recommended to maintain stability.
3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid structure
2228565-23-7 structure
Product Name:3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid
CAS No:2228565-23-7
MF:C9H9F2NO2
MW:201.1700694561
CID:6524646
PubChem ID:165965339
Update Time:2025-06-09

3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid
    • 2228565-23-7
    • EN300-1969526
    • Inchi: 1S/C9H9F2NO2/c1-6-7(3-2-4-12-6)9(10,11)5-8(13)14/h2-4H,5H2,1H3,(H,13,14)
    • InChI Key: GHUIYMRQROCJHT-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1=CC=CN=C1C)F

Computed Properties

  • Exact Mass: 201.06013485g/mol
  • Monoisotopic Mass: 201.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2Ų

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Additional information on 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid

3,3-Difluoro-3-(2-Methylpyridin-3-yl)propanoic Acid (CAS No. 2228565-23-7): An Overview of Its Structure, Properties, and Applications

3,3-Difluoro-3-(2-methylpyridin-3-yl)propanoic acid (CAS No. 2228565-23-7) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound's structure, properties, and potential uses, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Structure and Chemical Properties

The molecular structure of 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid is characterized by a difluoromethyl group and a 2-methylpyridine moiety attached to a carboxylic acid functional group. The presence of these functional groups imparts unique chemical properties to the compound. The difluoromethyl group enhances the compound's lipophilicity and metabolic stability, while the 2-methylpyridine moiety contributes to its biological activity and reactivity.

Recent studies have shown that the fluorine atoms in the difluoromethyl group can significantly influence the electronic properties of the molecule. For instance, a study published in the Journal of Organic Chemistry demonstrated that the fluorine atoms enhance the electron-withdrawing effect, leading to increased acidity of the carboxylic acid group. This property makes 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid an attractive candidate for use in various chemical reactions where high acidity is required.

Synthesis and Preparation

The synthesis of 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-methylpyridine with a suitable difluoromethylating agent followed by carboxylation. A notable method was described in a paper published in Tetrahedron Letters, which utilized a palladium-catalyzed cross-coupling reaction to achieve high yields and purity.

The choice of synthetic route often depends on factors such as cost, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For example, a study published in Green Chemistry reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and minimized waste generation.

Biological Activity and Potential Applications

3,3-Difluoro-3-(2-methylpyridin-3-yl)propanoic acid has shown promising biological activity in various assays. One area of particular interest is its potential as a drug candidate for treating neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid has also been explored for use in materials science. Its unique combination of functional groups makes it suitable for applications such as polymer synthesis and surface modification. A recent paper in Polymer Chemistry reported the use of this compound as a monomer for preparing functional polymers with enhanced thermal stability and mechanical properties.

Analytical Methods and Characterization

The accurate characterization of 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid is crucial for both research and industrial applications. Various analytical techniques have been employed to study this compound, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity of the compound.

A study published in Analytical Chemistry described an advanced NMR technique that allowed for precise determination of the relative positions of the fluorine atoms within the difluoromethyl group. This information is valuable for understanding the compound's reactivity and designing more effective synthetic routes.

Safety Considerations and Environmental Impact

Safety considerations are paramount when handling any chemical compound. While specific safety data for 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid may vary depending on its form and concentration, general precautions should be taken to ensure safe handling and storage. These include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established safety protocols.

The environmental impact of this compound is another important consideration. Research into its biodegradability and potential effects on ecosystems is ongoing. A study published in Environmental Science & Technology evaluated the biodegradability of several fluoroorganic compounds, including derivatives of 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid. The results indicated that while these compounds are generally stable under environmental conditions, they can be degraded by specific microbial communities under certain conditions.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique properties of 3,3-difluoro-3-(2-methylpyridin-3-yl)propanoic acid (CAS No. 2228565-23-7) make it an exciting molecule with a wide range of potential applications. Ongoing research continues to uncover new aspects of its chemistry and biology, opening up new avenues for innovation in pharmaceuticals, materials science, and other fields.

In conclusion, this comprehensive overview highlights the structural features, synthesis methods, biological activity, analytical characterization, safety considerations, and environmental impact of this compound. As research progresses, it is likely that even more diverse applications will be discovered for this versatile molecule.

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